Cas no 916792-12-6 (4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine)

4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine structure
916792-12-6 structure
Product Name:4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine
CAS No:916792-12-6
MF:C8H9N3O
MW:163.176561117172
MDL:MFCD08060940
CID:93222
PubChem ID:24208795
Update Time:2024-10-26

4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4,6-dimethylisoxazolo[5,4-b]pyridine
    • 4,6-DIMETHYLISOXAZOLO[5,4-B]PYRIDIN-3-AMINE
    • 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-ylamine
    • 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (ACI)
    • 4,6-dimethyl[1,2]oxazolo[5,4-b]pyridin-3-amine
    • DTXSID70639886
    • BDBM477109
    • SCHEMBL17498456
    • US10888567, Compound 4
    • STK522335
    • MFCD08060940
    • E81595
    • AKOS000275388
    • 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, AldrichCPR
    • 916792-12-6
    • DB-079142
    • 4,6-dimethyl-[1,2]oxazolo[5,4-b]pyridin-3-amine
    • MS-20036
    • CS-0132408
    • 4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine
    • MDL: MFCD08060940
    • Inchi: 1S/C8H9N3O/c1-4-3-5(2)10-8-6(4)7(9)11-12-8/h3H,1-2H3,(H2,9,11)
    • InChI Key: DYMSNXTUZQZFSM-UHFFFAOYSA-N
    • SMILES: N1=C(N)C2C(=NC(C)=CC=2C)O1

Computed Properties

  • Exact Mass: 163.075
  • Monoisotopic Mass: 163.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.9A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 338.6±37.0 °C at 760 mmHg
  • Flash Point: 158.6±26.5 °C
  • Refractive Index: 1.648
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Security Information

4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Pricemore >>

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